Cas no 16354-52-2 (Benz[a]anthracene,7,12-diethyl-)

Benz[a]anthracene,7,12-diethyl- structure
16354-52-2 structure
Product Name:Benz[a]anthracene,7,12-diethyl-
CAS No:16354-52-2
MF:C22H20
MW:284.394206047058
CID:142564
PubChem ID:85374
Update Time:2025-04-19

Benz[a]anthracene,7,12-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[a]anthracene,7,12-diethyl-
    • 7,12-DIETHYLBENZ(A)ANTHRACENE
    • 7,12-diethylbenzo[a]anthracene
    • 7,12-Diethylbenz[a]anthracene
    • 9,10-Diethyl-1,2-benzanthracene
    • 7,12-Diethylbenz(alpha)anthracene
    • DTXSID90167611
    • Benz[a]anthracene, 7,12-diethyl-
    • Benz(a)anthracene, 7,12-diethyl-
    • BRN 3326609
    • CCRIS 1538
    • 16354-52-2
    • KUM8HZ96VY
    • CIFPUMMYFBMFKK-UHFFFAOYSA-N
    • Inchi: 1S/C22H20/c1-3-16-19-11-7-8-12-20(19)17(4-2)22-18-10-6-5-9-15(18)13-14-21(16)22/h5-14H,3-4H2,1-2H3
    • InChI Key: CIFPUMMYFBMFKK-UHFFFAOYSA-N
    • SMILES: C12C3C=CC=CC=3C=CC1=C(CC)C1C=CC=CC=1C=2CC

Computed Properties

  • Exact Mass: 284.1566
  • Monoisotopic Mass: 284.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.0560 (estimate)
  • Boiling Point: 493.89°C (rough estimate)
  • Refractive Index: 1.6770 (estimate)
  • PSA: 0
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